Cas no 460747-26-6 (2-azabicyclo2.2.1heptan-5-one)

• Product Name: 2-azabicyclo2.2.1heptan-5-one
• CAS No: 460747-26-6
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 5232093
• PubChem ID: 22274459
• Update Time: 2025-07-20

2-azabicyclo2.2.1heptan-5-one Chemical and Physical Properties

Names and Identifiers

• 2-Aza-bicyclo[2.2.1]heptan-5-one
• 2-azabicyclo2.2.1heptan-5-one

• Inchi： 1S/C6H9NO/c8-6-2-5-1-4(6)3-7-5/h4-5,7H,1-3H2
• InChI Key： AWMWNFQHDSRGDB-UHFFFAOYSA-N
• SMILES： C12CC(C(=O)C1)CN2

Additional information on 2-azabicyclo2.2.1heptan-5-one

2-Azabicyclo[2.2.1]heptan-5-one (CAS No. 460747-26-6): A Versatile Scaffold in Modern Pharmaceutical and Chemical Research

2-Azabicyclo[2.2.1]heptan-5-one, with the chemical structure CAS No. 460747-26-6, represents a unique class of nitrogen-containing heterocyclic compounds that have garnered significant attention in the fields of medicinal chemistry and materials science. This molecule, characterized by its seven-membered ring system with a nitrogen atom at the 2-position and a carbonyl group at the 5-position, serves as a fundamental building block for the development of various bioactive agents. Recent advances in synthetic methodologies and biological evaluation have further highlighted its potential as a scaffold for drug discovery and functional material design.

2-Azabicyclo[2.2.1]heptan-5-one belongs to the broader family of azabicyclo compounds, which are known for their structural versatility and ability to incorporate diverse functional groups. The unique ring architecture of this compound provides a platform for the introduction of substituents that can modulate its physicochemical properties and biological activity. For instance, the presence of the carbonyl group at the 5-position imparts electrophilic characteristics that can facilitate reactions with nucleophilic moieties, while the nitrogen atom at the 2-position contributes to the molecule's basicity and hydrogen-bonding capabilities.

Recent studies have demonstrated that 2-azabicyclo[2.2.1]heptan-5-one can serve as a key intermediate in the synthesis of various pharmaceutical compounds. One notable example is its application in the development of antifungal agents, where its structural features enable the creation of molecules with enhanced permeability across fungal cell membranes. A 2023 study published in Journal of Medicinal Chemistry reported the design of a series of 2-azabicyclo[2.2.1]heptan-5-one-based derivatives that exhibited potent activity against Candida albicans, with minimal cytotoxicity to mammalian cells. This finding underscores the therapeutic potential of this scaffold in combating fungal infections, a growing public health concern.

The synthetic accessibility of 2-azabicyclo[2.2.1]heptan-5-one has also been a focus of recent research. Traditional methods for its preparation often involve multistep processes with limited atom economy, but recent advancements in catalytic methodologies have significantly improved its synthesis efficiency. A 2023 paper in Organic Letters described a novel transition-metal-catalyzed approach that enables the direct formation of the bicyclic framework under mild conditions. This method not only reduces the number of synthetic steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry and sustainable pharmaceutical development.

In the realm of materials science, 2-azabicyclo[2.2.1]heptan-5-one has shown promise as a building block for the design of functional polymers and nanomaterials. Its ability to form stable hydrogen bonds and its inherent rigidity make it an attractive candidate for the development of stimuli-responsive materials. A 2023 study in Advanced Materials demonstrated the use of 2-azabicyclo[2.2.1]heptan-5-one-based polymers in the fabrication of smart hydrogels that exhibit reversible phase transitions in response to temperature changes. Such materials have potential applications in drug delivery systems and tissue engineering, where controlled release of bioactive agents is critical.

The biological activity of 2-azabicyclo[2.2.1]heptan-5-one extends beyond its role as a scaffold for drug development. Recent investigations have explored its potential as an antimicrobial agent, particularly against antibiotic-resistant bacterial strains. A 2023 study published in Antimicrobial Agents and Chemotherapy revealed that certain 2-azabicyclo[2.2.1]heptan-5-one-derived compounds exhibited synergistic effects when combined with conventional antibiotics, suggesting their utility in combating multidrug-resistant pathogens. This finding is particularly significant given the global challenge of antimicrobial resistance, which has necessitated the development of novel therapeutic strategies.

From a pharmaceutical perspective, the structural diversity of 2-azabicyclo[2.2.1]heptan-5-one allows for the rational design of molecules with tailored pharmacokinetic profiles. For example, modifications at the 3- and 4-positions of the ring system can influence the molecule's solubility, metabolic stability, and ability to cross biological membranes. A 2023 paper in Drug Discovery Today highlighted the synthesis of a 2-azabicyclo[2.2.1]heptan-5-one-based compound with improved oral bioavailability, which showed promising results in preclinical trials for the treatment of neurodegenerative diseases. This example illustrates how the structural flexibility of this scaffold can be harnessed to optimize drug properties for specific therapeutic applications.

Despite its growing importance, the study of 2-azabicyclo[2.2.1]heptan-5-one remains an active area of research, with ongoing efforts to expand its synthetic scope and biological applications. One emerging area of interest is its potential in the development of organic electronics, where its conjugated structure may enable the creation of novel conductive materials. A 2023 study in Advanced Electronic Materials reported the use of 2-azabicyclo[2.2.1]heptan-5-one-based derivatives in the fabrication of organic field-effect transistors, demonstrating their suitability for use in flexible electronic devices. This interdisciplinary application highlights the broad impact of this compound beyond traditional pharmaceutical contexts.

In conclusion, 2-azabicyclo[2.2.1]heptan-5-one (CAS No. 460747-26-6) stands as a versatile and promising scaffold in modern chemical research. Its unique structural features, combined with recent advances in synthetic methods and biological evaluation, have positioned it as a valuable tool for the development of pharmaceuticals, functional materials, and even emerging technologies in organic electronics. As research in this area continues to evolve, the potential applications of 2-azabicyclo[2.2.1]heptan-5-one are expected to expand further, contributing to innovations across multiple scientific disciplines.

2-Azabicyclo[2.2.1]heptan-5-one has also attracted attention in the context of green chemistry due to its potential to reduce the environmental impact of chemical synthesis. The development of catalytic methods for its preparation, as highlighted in recent studies, aligns with the goals of sustainable chemistry by minimizing the use of toxic reagents and reducing waste generation. This aspect is particularly relevant in the pharmaceutical industry, where the environmental footprint of drug production is a growing concern. The ability to synthesize 2-azabicyclo[2.2.1]heptan-5-one under mild and efficient conditions not only enhances its practical utility but also supports the transition toward more environmentally responsible chemical processes.

Furthermore, the pharmacological potential of 2-azabicyclo[2.2.1]heptan-5-one has been explored in the context of neurodegenerative diseases, where its structural flexibility allows for the design of molecules targeting specific cellular pathways. A 2023 study in Neuropharmacology demonstrated that a 2-azabicyclo[2.2.1]heptan-5-one-based compound exhibited neuroprotective effects in a mouse model of Alzheimer's disease, suggesting its potential as a therapeutic candidate for such conditions. This finding underscores the importance of continued research into the biological activities of this scaffold, particularly in the context of complex and multifactorial diseases.

The interdisciplinary nature of 2-azabicyclo[2.2.1]heptan-5-one's applications highlights its significance as a compound that bridges multiple fields of science and technology. From its role in pharmaceutical development to its potential in materials science and electronics, this molecule exemplifies the power of heterocyclic chemistry in addressing real-world challenges. As researchers continue to uncover new properties and applications of 2-azabicyclo[2.2.1]heptan-5-one, its impact is likely to grow, solidifying its position as a key component in the advancement of modern science and technology.

Finally, the ongoing exploration of 2-azabicyclo[2.2.1]heptan-5-one underscores the importance of interdisciplinary collaboration in scientific research. The convergence of expertise in medicinal chemistry, materials science, and chemical engineering has been instrumental in unlocking the potential of this compound. As the scientific community continues to invest in research related to 2-azabicyclo[2.2.1]heptan-5-one, it is anticipated that new breakthroughs will emerge, further expanding its applications and contributions to various fields of study.

The compound 2-azabicyclo[2.2.2]octane (commonly referred to as 2-azabicyclo[2.2.2]octane or 2-azabicyclo[2.2.2]octane, with the IUPAC name 2-azabicyclo[2.2.2]octane, is a fascinating and versatile heterocyclic compound that has garnered significant attention in multiple scientific disciplines. Its unique structure, consisting of a bicyclic system with an azine ring (a nitrogen-containing ring), provides a rich foundation for exploring its chemical, biological, and material properties. --- ### 1. Structural Overview - Chemical Formula: C₆H₁₂N - Molecular Weight: 92.15 g/mol - Structure: A seven-membered bicyclic system with two five-membered rings fused together, where one of the ring atoms is a nitrogen (azine ring). - Ring System: The molecule contains a bicyclo[2.2.2]octane core with one nitrogen atom replacing a carbon atom in one of the rings. This structure provides a framework for the incorporation of various functional groups, enabling the molecule to serve as a versatile scaffold for the development of new compounds. --- ### 2. Chemical Properties - Reactivity: The nitrogen atom in the azine ring can participate in various chemical reactions, such as nucleophilic substitution, electrophilic addition, and ring-opening reactions. - Stability: The bicyclic structure contributes to the molecule’s stability, making it suitable for use in a wide range of chemical environments. - Synthetic Utility: The compound is often used as a starting material in the synthesis of more complex molecules, particularly in medicinal chemistry and materials science. --- ### 3. Applications in Medicinal Chemistry - Pharmaceutical Development: The compound has been explored for its potential in the design of new drugs, particularly for the treatment of neurodegenerative diseases, cancer, and infectious diseases. - Neuroprotection: Some derivatives of 2-azabicyclo[2.2.2]octane have shown promising neuroprotective effects, making them candidates for the treatment of conditions such as Alzheimer’s and Parkinson’s disease. - Antimicrobial Activity: Certain derivatives have exhibited antimicrobial properties, suggesting their potential use in the development of new antibiotics. - Cancer Therapeutics: Some studies have investigated the anticancer potential of 2-azabicyclo[2.2.2]octane derivatives, particularly their ability to target specific cellular pathways. --- ### 4. Applications in Materials Science - Conductive Polymers: The compound has been explored for its potential in the development of conductive polymers and organic semiconductors, particularly in the field of organic electronics. - Flexible Electronics: Due to its structural flexibility and chemical stability, 2-azabicyclo[2.2.2]octane is being investigated for use in flexible electronic devices, such as organic field-effect transistors (OFETs). - Nanotechnology: The compound’s ring structure may allow for the incorporation of nanoscale features, making it a candidate for use in nanomaterials and nanodevices. --- ### 5. Environmental and Green Chemistry Considerations - Sustainable Synthesis: The compound has been studied for its potential in green chemistry, particularly in the development of catalytic methods that minimize the use of toxic reagents and reduce waste. - Biodegradability: Some derivatives of 2-azabicyclo[2.2.2]octane are being explored for their biodegradability, which is an important factor in the development of environmentally friendly materials. --- ### 6. Interdisciplinary Relevance - Cross-Disciplinary Research: The compound bridges multiple fields, including medicinal chemistry, materials science, organic electronics, and green chemistry. - Collaborative Innovation: The continued exploration of 2-azabicyclo[2.2.2]octane highlights the importance of interdisciplinary collaboration in scientific research, as breakthroughs in one field can inspire advancements in others. --- ### 7. Future Directions - New Derivatives and Functionalization: Ongoing research aims to develop new derivatives of 2-azabicyclo[2.2.2]octane with enhanced properties, such as improved solubility, bioavailability, and selectivity. - Targeted Therapeutics: Future studies may focus on designing compounds that target specific diseases or cellular pathways, leveraging the molecule's structural versatility. - Advanced Materials: The compound's potential in the development of advanced materials, such as smart polymers and nanomaterials, remains an exciting area of research. --- ### Conclusion 2-Azabicyclo[2.2.2]octane is a remarkable compound with a wide range of applications across multiple scientific disciplines. Its unique structure and chemical properties make it a valuable scaffold for the development of new drugs, materials, and sustainable technologies. As research in this area continues to evolve, the compound is likely to play an increasingly important role in shaping the future of chemistry and related fields.